2-(2-Bromoethyl)-3-methyloxolane
Overview
Description
“2-(2-Bromoethyl)-3-methyloxolane” is an organobromine compound that is also an ether . It is used in the manufacture of pharmaceuticals and crown ethers .
Synthesis Analysis
The synthesis of “2-(2-Bromoethyl)-3-methyloxolane” involves a copper-catalyzed borylation with bis(pinacolato)diboron followed by treatment with potassium bifluoride .Scientific Research Applications
- Antimicrobial Agents : Researchers have employed 2-bromoethyl methyl ether as a reactant in the synthesis of small β-peptidomimetics. These molecular structures mimic the function of natural peptides and hold promise for developing novel antimicrobial agents .
- 2-bromoethyl methyl ether is classified as an RUO chemical. Researchers use it in laboratories for various experimental purposes, including synthesis and characterization .
Pharmaceutical Synthesis
Research Use Only (RUO)
Mechanism of Action
Target of Action
Based on its structure, it can be inferred that it may interact with proteins or enzymes that have affinity for brominated ethyl groups or oxolane rings .
Mode of Action
Brominated compounds are known to participate in electrophilic aromatic substitution reactions . In such reactions, the bromine atom acts as an electrophile, reacting with nucleophilic sites on the target molecule . This can lead to changes in the target molecule’s structure and function .
Biochemical Pathways
Brominated compounds are known to participate in various biochemical reactions, including free radical reactions and nucleophilic substitutions . These reactions can affect a variety of biochemical pathways, potentially leading to downstream effects such as changes in cellular signaling or metabolic processes .
Pharmacokinetics
The presence of the bromine atom and the oxolane ring in its structure may influence its bioavailability and pharmacokinetic behavior .
Result of Action
Based on its potential interactions with proteins or enzymes, it may induce changes in cellular functions or processes .
Action Environment
The action, efficacy, and stability of 2-(2-Bromoethyl)-3-methyloxolane can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other molecules or ions, and the specific characteristics of the target molecule .
properties
IUPAC Name |
2-(2-bromoethyl)-3-methyloxolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrO/c1-6-3-5-9-7(6)2-4-8/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHDAGJELLTHNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCOC1CCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromoethyl)-3-methyloxolane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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